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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzoic acid

Cat. No. B145930

An In-depth Technical Guide to 2-Amino-4-nitrobenzoic Acid
CAS Number: 619-17-0

This technical guide provides a comprehensive overview of 2-Amino-4-nitrobenzoic acid, a
pivotal chemical intermediate for researchers, scientists, and professionals in drug
development. The document details its chemical properties, outlines synthetic approaches,
discusses its applications, and provides essential safety information.

Chemical and Physical Properties

2-Amino-4-nitrobenzoic acid, also known as 4-Nitroanthranilic acid, is an aromatic compound
featuring both an amino and a nitro functional group, making it a versatile building block in
organic synthesis.[1] Its key properties are summarized below.

Table 1: Physicochemical Properties of 2-Amino-4-nitrobenzoic Acid
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Property Value Reference(s)

CAS Number 619-17-0 [1112]

4-Nitroanthranilic acid, 4-Nitro-
Synonyms ) ) ) [1]
2-aminobenzoic acid

Molecular Formula C7HeN204 [1]

Molecular Weight 182.13 g/mol [1]
Orange to light yellow/brown

Appearance [1]
powder/crystal

Melting Point 267-274 °C [1]

Purity >97-98% [1]

IUPAC Name 2-amino-4-nitrobenzoic acid
UEALKTCRMBVTFEN-

InChl Key

UHFFFAOYSA-N

0-8 °C or Room Temperature
Storage Temperature [1]
(sealed, dry)

Synthesis and Experimental Protocols

While specific, detailed protocols for the direct synthesis of 2-Amino-4-nitrobenzoic acid are
not readily available in the provided literature, established chemical principles allow for the
outlining of logical synthetic pathways. The synthesis generally involves the introduction of
amino and nitro groups onto a benzoic acid scaffold.

Conceptual Synthetic Pathway: Nitration of 2-
Aminobenzoic Acid

A common strategy for synthesizing nitro-substituted aminobenzoic acids involves the
protection of the highly reactive amino group, followed by nitration and subsequent
deprotection.[3] This prevents oxidation of the amino group by the strong nitrating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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